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Compound of Interest

Compound Name: Foscarnet (sodium)

Cat. No.: B12428234

For Researchers, Scientists, and Drug Development Professionals

Introduction

Foscarnet, an antiviral agent effective against various herpes viruses and in HIV rescue
therapy, requires accurate and reliable quantification in pharmaceutical formulations and
biological matrices.[1][2] This document outlines a robust High-Performance Liquid
Chromatography (HPLC) method with UV detection for the determination of Foscarnet. The
described method is simple, sensitive, and has been validated for its accuracy and precision,
making it suitable for routine quality control and research applications.[3]

Chromatographic Conditions

A summary of the HPLC systems and their respective operational parameters are provided
below. Method 1 is recommended for standard quantification in agueous solutions, while
Method 2 is suitable for impurity profiling. Method 3 presents an alternative for bulk and
pharmaceutical dosage forms.
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Parameter Method 1 Method 2 Method 3
Methanol:Water
(30:70 v/v) containing
1 mM
Tetrahexylammonium Solution A, Solution B,
_ Phosphate buffer and
Hydrogen Sulfate Tetrahexylammonium o
_ Acetonitrile (40:60
) (THAHSO4) and 60 bisulfate, and )
Mobile Phase v/v), pH 4.0 adjusted

mM phosphate buffer,
adjusted to pH 5.80.
0.2mM
pyrophosphoric acid is
added to prevent peak
tailing.[3]

Methanol
(700:300:0.25g:100m
L), pH 4.4.[4]

with orthophosphoric
acid.[1][2]

Stationary Phase

Reversed-phase C18
column (4 pm
spherical particles).[3]

[5]

C18 chromatographic
column (250 mm x 4.6

mm, 5 um).[4]

ODS C18 column (4.6
X 150mm, 5um).[1][2]

Flow Rate 0.7 mL/min.[3] 1.0 £ 0.1 mL/min.[4] 1.1 mL/min.[1]
Detection UV at 232 nm.[3] UV at 230 nm.[4] UV at 225 nm.[1][2]
Injection Volume 20 pL.[3] Not Specified 10 pL.[1]

Column Temperature Not Specified 3512 °C.[4] Ambient.[1]
Internal Standard Hydrochlorothiazide Not Specified Not Specified

(HCTZ).[3][5]

Method Validation Summary

The performance of the HPLC methods has been validated according to ICH guidelines. The

key validation parameters are summarized below, demonstrating the reliability of these

methods for Foscarnet quantification.
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Validation
Parameter

Method 1

Method 2

Method 3

Linearity Range

50 - 4000 pg/mL.[3]

5-248 pg/mL.[4]

0.25- 1.5 ppm.[1]

Correlation Coefficient

) 0.9999.[3] 0.9999.[4] 0.999.[6]
r
Limit of Quantification N
50 pg/mL.[3] Not Specified 3.98 ppm.[1]
(LOQ)
Limit of Detection N Foscarnet: 23 ng,
Not Specified ] 1.32 ppm.[1]
(LOD) Impurity D: 62 ng.[4]
Intra-assay Precision N N
<2.52%.[3][5] Not Specified Not Specified
(%RSD)
Inter-assay Precision N .
<3.49%.[3][5] Not Specified Not Specified
(%RSD)
-0.57% to 0.47% . .
Accuracy (Same-day) o Not Specified Not Specified
deviation.[3][5]
-0.75% to 3.06% - N
Accuracy (Day-to-day) o Not Specified Not Specified
deviation.[3][5]
Impurity B: 100.8%
99.87% to 103.03%. (RSD 2.0%), Impurity N
Recovery Not Specified

[3]

D: 98.6% (RSD 2.7%).
[4]

Experimental Protocols

Preparation of Solutions
Mobile Phase Preparation (Method 1):

e Prepare a 60 mM phosphate buffer and adjust the pH to 5.80.

e Mix methanol and water in a 30:70 (v/v) ratio.
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» Dissolve Tetrahexylammonium Hydrogen Sulfate (THAHSOA4) to a final concentration of 1
mM.

e Add pyrophosphoric acid to a final concentration of 0.2 mM.
 Filter the mobile phase through a 0.2 um membrane filter and degas before use.[3]
Standard Stock Solution Preparation:

o Accurately weigh and dissolve Foscarnet reference standard in the mobile phase or a
suitable solvent (e.g., isoosmotic sodium chloride aqueous solution) to obtain a stock
solution of known concentration (e.g., 24 mg/mL).[3]

Calibration Standards:

o Perform serial dilutions of the stock solution with the same solvent to prepare a series of
calibration standards covering the desired concentration range (e.g., 50 to 4000 pg/mL).[3]

Sample Preparation:

o For pharmaceutical formulations, dilute the sample with a suitable solvent to bring the
Foscarnet concentration within the calibration range.[3] For bulk drug substance, accurately
weigh the sample, moisten with glacial acetic acid, and then dissolve in the mobile phase.[4]

« If using an internal standard, add a fixed amount of the internal standard solution to all

standards and samples.[3]

« Filter the final sample solution through a 0.45 um syringe filter before injection.

HPLC Analysis Workflow
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Caption: HPLC workflow for Foscarnet quantification.

Stress Degradation Studies

For stability-indicating methods, Foscarnet is subjected to various stress conditions to ensure
the method can separate the active pharmaceutical ingredient from its degradation products.[1]

[2]
Protocol for Stress Degradation (Example):

o Acid Degradation: Reflux 1 mL of Foscarnet stock solution with 1 mL of 2N HCI at 60°C for
30 minutes.[1]

o Base Degradation: Reflux 1 mL of Foscarnet stock solution with 1 mL of 2N NaOH at 60°C
for 30 minutes.

o Oxidative Degradation: Treat 1 mL of Foscarnet stock solution with 1 mL of 20% H20: at
60°C for 30 minutes.[1]

o Thermal Degradation: Expose the Foscarnet sample to dry heat.
» Photolytic Degradation: Expose the Foscarnet sample to UV light.

Following degradation, dilute the samples to a suitable concentration and analyze by HPLC to
assess for degradation peaks and the purity of the Foscarnet peak.
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Data Analysis and System Suitability

The concentration of Foscarnet in the samples is determined by constructing a calibration
curve of peak area ratio (Foscarnet/Internal Standard) versus concentration.[3] System
suitability parameters such as theoretical plates, tailing factor, and repeatability of injections
should be monitored to ensure the performance of the HPLC system.

Conclusion

The HPLC methods described provide a reliable and accurate means for the quantification of
Foscarnet. The detailed protocols and validation data support the use of these methods in a
variety of settings, from routine quality control to advanced research and development. The
provided workflow diagram offers a clear visual guide to the experimental process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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